Cas no 13230-99-4 (7,9-Dihydro-2H-purine-2,8(3H)-dione)

7,9-Dihydro-2H-purine-2,8(3H)-dione is a purine derivative with significant relevance in pharmaceutical and biochemical research. This compound serves as a key intermediate in the synthesis of xanthine-based molecules, which are widely studied for their biological activities. Its stable purine core structure makes it valuable for investigating enzyme inhibition, particularly in pathways involving xanthine oxidase and adenosine receptors. The product exhibits high purity and consistent performance, ensuring reliability in experimental applications. Its well-defined chemical properties facilitate precise modifications for targeted research, including drug development and metabolic studies. Suitable for analytical and synthetic purposes, it is commonly utilized in academic and industrial laboratories.

7,9-Dihydro-2H-purine-2,8(3H)-dione structure

13230-99-4 structure

Product Name:7,9-Dihydro-2H-purine-2,8(3H)-dione

CAS No:13230-99-4

MF:C₅H₄N₄O₂

MW:152.110859870911

CID:140300

PubChem ID:83251

Update Time:2025-06-08

7,9-Dihydro-2H-purine-2,8(3H)-dione Chemical and Physical Properties

Names and Identifiers

- 7,9-Dihydro-2H-purine-2,8(3H)-dione
- 2H-Purine-2,8(3H)-dione,7,9-dihydro-
- 1H-Purine-2,8(3H,7H)-dione
- 2,8-Dihydroxypurine
- Purine-2,8-diol
- 7,9-dihydro-3H-purine-2,8-dione
- 51953-06-1
- SCHEMBL2125263
- SCHEMBL18939219
- DTXSID70157474
- 8-Hydroxy-1,7-dihydro-2H-purin-2-one
- 9H-Purine-2,8-diol
- 51953-28-7
- 8-Hydroxy-3,9-dihydro-2H-purin-2-one
- 2-Hydroxy-7,9-dihydro-8H-purin-8-one
- DIHYDROXYPURINE
- 52011-66-2
- SCHEMBL8408092
- 13230-99-4
- 2H-Purine-2,8(3H)-dione, 7,9-dihydro-
- 51953-29-8
- 3,7,8,9-tetrahydro-2H-purine-2,8-dione
- Purine-2,8(1H,7H)-dione
- purine, 2,8-dihydroxy-
- Inchi： 1S/C5H4N4O2/c10-4-6-1-2-3(8-4)9-5(11)7-2/h1H,(H3,6,7,8,9,10,11)
- InChI Key： PRUGQYWGIVNHEM-UHFFFAOYSA-N
- SMILES： O=C1NC2C=NC(NC=2N1)=O

Computed Properties

Exact Mass: 152.03352
Monoisotopic Mass: 152.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.6A^2
XLogP3: -1.7

Experimental Properties

Density: 2.19
Boiling Point: 716.3°Cat760mmHg
Flash Point: 387°C
Refractive Index: 1.989
PSA: 82.59

7,9-Dihydro-2H-purine-2,8(3H)-dione Pricemore >>

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